Cas no 130205-10-6 (4-(3-formylphenoxymethyl)benzonitrile)

• Product Name: 4-(3-formylphenoxymethyl)benzonitrile
• CAS No: 130205-10-6
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• MDL: MFCD08753668
• CID: 4693250
• Update Time: 2025-06-14

4-(3-formylphenoxymethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[(3-formylphenoxy)methyl]benzonitrile
• 3-(4-Cyanobenzyloxy)benzaldehyde
• 4-((3-Formylphenoxy)methyl)benzonitrile
• STL373961
• BBL031168
• H5172
• 4-(3-FORMYLPHENOXYMETHYL)BENZONITRILE
• 4-(3-formylphenoxymethyl)benzonitrile, AldrichCPR
• 4-(3-formylphenoxymethyl)benzonitrile

• MDL： MFCD08753668
• Inchi： 1S/C15H11NO2/c16-9-12-4-6-13(7-5-12)11-18-15-3-1-2-14(8-15)10-17/h1-8,10H,11H2
• InChI Key： ONXCUAVQNJMYLO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1)CC1C=CC(C#N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 312
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(3-formylphenoxymethyl)benzonitrile

Comprehensive Analysis of 4-(3-Formylphenoxymethyl)benzonitrile (CAS No. 130205-10-6)

4-(3-Formylphenoxymethyl)benzonitrile (CAS No. 130205-10-6) is a highly specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a benzonitrile core and a formylphenoxymethyl substituent, makes it a versatile building block for synthesizing complex molecules. This compound has garnered significant attention due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for 4-(3-formylphenoxymethyl)benzonitrile has surged, driven by its role in high-value chemical synthesis. Researchers are increasingly exploring its utility in catalysis and polymer chemistry, aligning with the growing interest in sustainable and efficient synthetic methodologies. The compound's aldehyde functionality allows for diverse derivatization, making it a key player in click chemistry and bioconjugation techniques—topics frequently searched in academic and industrial circles.

From an industrial perspective, CAS 130205-10-6 is often discussed in forums focusing on custom synthesis and scale-up challenges. Its stability under various reaction conditions and compatibility with green chemistry principles (e.g., solvent-free reactions) further enhance its appeal. Notably, the compound’s nitrile group offers opportunities for heterocycle formation, a hot topic in medicinal chemistry due to the prevalence of nitrogen-containing scaffolds in FDA-approved drugs.

Analytical studies of 4-(3-formylphenoxymethyl)benzonitrile emphasize its characterization via NMR spectroscopy, HPLC purity testing, and mass spectrometry—techniques highly searched by quality control professionals. The compound’s crystallographic data has also been explored to understand its solid-state behavior, relevant to pharmaceutical formulation scientists optimizing drug stability.

Emerging trends link this compound to AI-driven drug design, where its structural features are used to train machine learning models for molecular property prediction. Such applications resonate with the increasing intersection of computational chemistry and experimental research. Additionally, its potential in photoactive materials aligns with renewable energy investigations, another high-traffic search area.

In summary, 4-(3-formylphenoxymethyl)benzonitrile (CAS No. 130205-10-6) represents a critical tool for modern chemical innovation. Its multifaceted applications—from small-molecule therapeutics to functional materials—underscore its importance in addressing global scientific challenges while meeting industry demands for efficiency and sustainability.